Cas no 175600-50-7 (Ethyl 6-hydroxy-5-methylpicolinate)

• Product Name: Ethyl 6-hydroxy-5-methylpicolinate
• CAS No: 175600-50-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907525
• Update Time: 2025-10-29

Ethyl 6-hydroxy-5-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-5-methylpicolinate

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-5-4-6(2)8(11)10-7/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： NFRJFKJNMSEQRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C)C(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-hydroxy-5-methylpicolinate

Ethyl 6-hydroxy-5-methylpicolinate (CAS No. 175600-50-7): A Comprehensive Overview

Ethyl 6-hydroxy-5-methylpicolinate (CAS No. 175600-50-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of picolinic acid is known for its unique chemical properties and versatile applications. With the increasing demand for high-purity chemical intermediates, this compound has become a focal point for researchers and industry professionals alike.

The molecular structure of Ethyl 6-hydroxy-5-methylpicolinate features a picolinate core with hydroxyl and methyl substituents, which contribute to its reactivity and functionality. This compound is often utilized as a key intermediate in the synthesis of more complex molecules, particularly in drug development. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance, as researchers seek eco-friendly methods to produce such intermediates.

One of the most notable applications of Ethyl 6-hydroxy-5-methylpicolinate is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Its structural features make it suitable for designing molecules with potential therapeutic effects, particularly in central nervous system (CNS) disorders and anti-inflammatory agents. The compound's compatibility with various catalytic systems also makes it valuable for optimizing synthetic routes.

In agrochemical research, Ethyl 6-hydroxy-5-methylpicolinate has shown promise as a precursor for developing novel crop protection agents. With the growing emphasis on sustainable agriculture, this compound is being explored for its potential in creating environmentally friendly pesticides and herbicides. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific agricultural applications.

The market for Ethyl 6-hydroxy-5-methylpicolinate has seen steady growth, driven by the expanding pharmaceutical and agrochemical sectors. Manufacturers are focusing on improving synthesis scalability and cost-efficiency to meet the rising demand. Additionally, advancements in analytical techniques have enabled better quality control, ensuring high-purity batches for critical applications.

Researchers are also investigating the potential of Ethyl 6-hydroxy-5-methylpicolinate in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens up possibilities for creating novel materials with tailored properties. This aligns with the current interest in smart materials and nanotechnology.

Quality and safety are paramount when working with Ethyl 6-hydroxy-5-methylpicolinate. Reputable suppliers provide detailed technical data sheets and certificates of analysis to ensure compliance with industry standards. Proper handling and storage conditions are essential to maintain the compound's stability and performance in various applications.

As the scientific community continues to explore the potential of Ethyl 6-hydroxy-5-methylpicolinate, its role in advancing drug discovery and sustainable chemistry becomes increasingly evident. Future research may uncover new applications, further solidifying its position as a valuable chemical intermediate. For those seeking reliable information on this compound, it is crucial to consult peer-reviewed studies and trusted suppliers to ensure accuracy and safety.